Cas no 159979-56-3 (2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone)

2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone structure

159979-56-3 structure

Product Name:2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone

CAS No:159979-56-3

Molecular Formula:C₁₇H₂₃NO₂

Molecular Weight:273.37

CID:2068723

2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone Properties

Names and Identifiers

- 2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone
- 8-methoxy-1-methyl-2-hexyl-4-quinolone
- InChIKey： QNZHXLHQSVEFSJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H23NO2/c1-4-5-6-7-9-13-12-15(19)14-10-8-11-16(20-3)17(14)18(13)2/h8,10-12H,4-7,9H2,1-3H3
- SMILES： CCCCCCc1cc(=O)c2cccc(OC)c2n1C

2-Hexyl-8-methoxy-1-methyl-4(1H)-quinolinone Related Literature

1. Front cover

New J. Chem., 2014,38, 2709-2709
2. Contents list

Org. Chem. Front., 2014,1, 1145-1149
3. Pharmacokinetics of Agelastatin A in the central nervous system

Zhimin Li,Takuma Kamon,David A. Personett,Thomas Caulfield,John A. Copland,Takehiko Yoshimitsu,Han W. Tun Med. Chem. Commun., 2012,3, 233-237
4. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
5. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695
6. Results report of apatite fission-track analysis by LA-ICP-MS and its comparison with the conventional external detector method of dating†

Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
7. Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†

Jian Jiang,Tianyu Wang,Minghua Liu Chem. Commun., 2010,46, 7178-7180
8. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
9. Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770

Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
10. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683

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